Cas no 1694477-57-0 (tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate
• CAS No: 1694477-57-0
• MF: C₁₃H₂₆BrNO₄
• MW: 340.253843784332
• CID: 5957878
• PubChem ID: 114772341
• Update Time: 2025-11-01

tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate
• tert-butyl N-[3-bromo-2-(3-methoxypropoxy)-2-methylpropyl]carbamate
• 1694477-57-0
• EN300-1135490

• Inchi： 1S/C13H26BrNO4/c1-12(2,3)19-11(16)15-10-13(4,9-14)18-8-6-7-17-5/h6-10H2,1-5H3,(H,15,16)
• InChI Key： CWGBVNGXXKCQLN-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OCCCOC

Computed Properties

• Exact Mass: 339.10452g/mol
• Monoisotopic Mass: 339.10452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate

Professional Introduction to Tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate (CAS No. 1694477-57-0)

Tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate, with the CAS number 1694477-57-0, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex structural framework, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural composition of this compound includes a tert-butyl group, a bromo-substituted secondary amine, and an ethoxymethoxy chain, which collectively contribute to its reactivity and potential applications.

The significance of tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate lies in its versatility as a building block in organic synthesis. The presence of the bromo group provides a reactive site for further functionalization, while the ethoxymethoxy chain introduces both hydrophilic and lipophilic characteristics, making it suitable for various pharmacological applications. In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential as pharmacophores in drug discovery.

Recent research has highlighted the role of carbamate derivatives in the development of therapeutic agents. Carbamates are known for their ability to act as intermediates in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The specific structural features of tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate make it a promising candidate for further exploration in these areas. For instance, studies have shown that carbamate compounds can modulate enzyme activity and interact with biological targets in ways that may lead to novel therapeutic interventions.

In the context of drug development, the reactivity of the bromo-substituted amine in tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate allows for selective modifications, enabling chemists to tailor the compound for specific biological activities. This flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects. The tert-butyl group, in particular, contributes to the stability of the compound during synthetic processes, ensuring high yields and purity.

The ethoxymethoxy chain in this compound adds an interesting dimension to its potential applications. This moiety can enhance solubility and bioavailability, which are critical factors in drug formulation. Additionally, the presence of both bromine and methoxy groups provides multiple sites for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex organic molecules. These reactions are pivotal in constructing biaryl structures and heterocycles, which are common motifs in many pharmaceuticals.

Current research trends indicate that there is a rising demand for innovative intermediates like tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate due to their role in accelerating drug discovery processes. The ability to rapidly synthesize and modify carbamate derivatives has opened new avenues for developing treatments against various diseases. For example, recent studies have explored the use of carbamate-based compounds as inhibitors of proteases involved in cancer progression. The structural features of this compound make it a suitable candidate for such applications.

The synthesis of tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate involves multi-step organic reactions that require careful optimization to ensure high efficiency and minimal byproduct formation. Advances in synthetic methodologies have enabled chemists to produce this compound with greater ease and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing functional groups at specific positions within the molecule. These advancements have not only improved the yield but also enhanced the scalability of its production.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. In agrochemicals, carbamate derivatives are known for their insecticidal properties. The structural diversity offered by compounds like tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate can lead to the development of novel agrochemical agents with improved efficacy and environmental safety profiles. Similarly, in materials science, these compounds can serve as precursors for synthesizing polymers with unique properties.

In conclusion, tert-butyl N-3-bromo-2-(3-methoxypropoxy)-2-methylpropylcarbamate (CAS No. 1694477-57-0) represents a significant advancement in chemical synthesis with broad implications for drug discovery and industrial applications. Its complex structure and versatile reactivity make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly crucial role in addressing global health challenges.